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Introduction

tert-Butyl (2,3-dihydroxypropyl)carbamate is a versatile chiral building block of significant
interest in medicinal chemistry and drug development. Its structure, featuring a Boc-protected
amine and a diol functional group, makes it an ideal starting material for the synthesis of a
variety of complex chiral molecules, including key pharmaceutical intermediates. The presence
of the Boc protecting group allows for selective manipulation of the hydroxyl groups, while the
diol moiety provides a scaffold for the construction of stereochemically defined structures. This
document provides detailed application notes and experimental protocols for the use of tert-
Butyl (2,3-dihydroxypropyl)carbamate as a strategic component in the synthesis of bioactive
compounds, with a particular focus on the preparation of oxazolidinone antibiotics.

Physicochemical Properties

A summary of the key physicochemical properties of tert-Butyl (2,3-
dihydroxypropyl)carbamate is presented in the table below, providing essential data for its
handling and use in synthesis.[1]
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Property Value

Chemical Formula CsH17NOa4

Molecular Weight 191.22 g/mol [1]
Appearance White to off-white solid
Melting Point 60-63 °C[1]

CAS Number 137618-48-5[1]

Solubilit Soluble in methanol, ethanol, and other polar
olubility .
organic solvents.

Application 1: Synthesis of Chiral Oxazolidinones -
A Key Scaffold for Antibiotics

Oxazolidinones are a critical class of synthetic antibiotics effective against a range of Gram-
positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and
vancomycin-resistant enterococci (VRE). The prominent member of this class, Linezolid,
functions by inhibiting the initiation of protein synthesis in bacteria.[2][3][4] tert-Butyl (2,3-
dihydroxypropyl)carbamate serves as a valuable chiral precursor for the stereoselective
synthesis of the core 5-(hydroxymethyl)oxazolidin-2-one ring system.

Experimental Workflow for the Synthesis of a Linezolid
Intermediate

The following workflow outlines the synthetic strategy from tert-Butyl (2,3-
dihydroxypropyl)carbamate to a key intermediate in the synthesis of Linezolid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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